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Compound of Interest

Compound Name: AS-0017445

Cat. No.: B15563789

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS-0017445 is a potent and broad-spectrum inhibitor of the main protease (Mpro) of
coronaviruses, including SARS-CoV-2 and MERS-CoV. Developed through a groundbreaking
open-science initiative by the COVID Moonshot consortium, AS-0017445 is a non-covalent,
non-peptidic inhibitor that represents a promising candidate for antiviral therapy. Its mechanism
of action involves blocking the enzymatic activity of Mpro, a viral enzyme essential for the
cleavage of polyproteins into functional viral proteins, thereby inhibiting viral replication. This
document provides detailed application notes and protocols for the use of AS-0017445 in cell
culture-based assays. All data associated with the development of AS-0017445 is publicly
available, reflecting the open-science nature of the COVID Moonshot project.[1]

Signaling Pathway of AS-0017445

AS-0017445 targets the main protease (Mpro), also known as 3CLpro, of coronaviruses. Mpro
is a critical enzyme in the viral life cycle, responsible for processing the viral polyproteins into
individual functional proteins required for viral replication and assembly. By inhibiting Mpro, AS-
0017445 effectively halts the viral replication process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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